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Compound of Interest

Compound Name: CP-465022 maleate

Cat. No.: B560346

This document provides essential safety and logistical information for the proper disposal and
handling of CP-465022 maleate, a potent and selective noncompetitive AMPA receptor
antagonist. The following procedures are designed to ensure the safety of laboratory personnel
and to minimize environmental impact, aligning with best practices for chemical management in
a research setting.

Chemical and Physical Properties

A summary of the key quantitative data for CP-465022 maleate is presented in the table below
for easy reference.

Property Value

Molecular Formula C30H28CIFN4Os

Molecular Weight 579.02 g/mol

CAS Number 199656-46-7

Appearance Solid

Solubility Soluble in DMSO

ICso 25 nM (for Kainate-induced response)

Proper Disposal Procedures
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While specific regulations may vary by institution and locality, the following step-by-step
procedure outlines the recommended best practices for the disposal of CP-465022 maleate.
This guidance is based on the general principles of laboratory chemical waste management for
non-hazardous substances.

Step 1: Personal Protective Equipment (PPE)

Before handling CP-465022 maleate, ensure that appropriate personal protective equipment is
worn. This includes:

e Gloves: Chemical-resistant gloves (e.qg., nitrile).
o Eye Protection: Safety glasses or goggles.

e Lab Coat: A standard laboratory coat.

Step 2: Decontamination of Empty Containers

e Rinsing: Thoroughly rinse the empty container with a suitable solvent in which CP-465022
maleate is soluble, such as DMSO, followed by a rinse with water.

o Collection of Rinsate: Collect the solvent rinsate in a designated chemical waste container.
Do not discard the rinsate down the drain.

o Container Disposal: Once decontaminated, the empty container can typically be disposed of
in the regular laboratory glass or solid waste stream. Deface the label to prevent misuse.

Step 3: Disposal of Unused or Waste CP-465022 Maleate

o Small Quantities (Solid):

o For very small residual amounts of solid CP-465022 maleate, carefully sweep the material
into a designated chemical waste container.

o Avoid generating dust. If necessary, moisten the material slightly with a suitable solvent
before sweeping.

e Solutions:
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o Solutions of CP-465022 maleate should be collected in a clearly labeled, sealed, and
appropriate chemical waste container.

o The container should be labeled with the full chemical name ("CP-465022 maleate") and
the solvent used.

o Waste Segregation:

o Segregate the waste containing CP-465022 maleate from other waste streams to avoid
accidental reactions.

Step 4: Final Disposal

» All chemical waste containing CP-465022 maleate must be disposed of through your
institution's official hazardous waste management program.

» Follow your institution's specific procedures for waste pickup and disposal.
Important Considerations:

o Consult Local Regulations: Always consult your institution's Environmental Health and Safety
(EHS) department for specific disposal guidelines and regulations in your area.

» Avoid Drain Disposal: Do not dispose of CP-465022 maleate, in either solid or solution form,
down the sanitary sewer.

» Avoid Trash Disposal: Do not dispose of untreated CP-465022 maleate in the regular trash.

Signaling Pathway

The following diagram illustrates the signaling pathway affected by CP-465022 maleate. As a
noncompetitive antagonist of the AMPA receptor, it blocks the downstream signaling cascade
initiated by glutamate binding.
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Caption: AMPA Receptor Signaling Pathway and Inhibition by CP-465022 maleate.

Experimental Workflow

The following diagram outlines a typical experimental workflow to assess the efficacy of CP-
465022 maleate in vitro.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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